Cas no 1272357-22-8 (1-(5-bromopyridin-3-yl)cyclopropane-1-carbonitrile)
1-(5-Bromopyridin-3-yl)cyclopropane-1-carbonitrile is a versatile heterocyclic compound featuring a bromopyridine moiety linked to a cyclopropane-carbonitrile group. This structure offers unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enables further functionalization via cross-coupling reactions, while the nitrile group provides opportunities for derivatization into carboxylic acids, amides, or tetrazoles. Its rigid cyclopropane ring enhances steric and electronic properties, potentially influencing binding affinity in bioactive molecules. The compound is particularly useful in medicinal chemistry for constructing pyridine-based scaffolds. Careful handling is advised due to its reactive functional groups. Typical applications include the development of kinase inhibitors and other small-molecule therapeutics.
1272357-22-8 structure
Product Name:1-(5-bromopyridin-3-yl)cyclopropane-1-carbonitrile
CAS No:1272357-22-8
MF:C9H7BrN2
MW:223.069280862808
MDL:MFCD21607145
CID:2769332
PubChem ID:67056000
Update Time:2025-05-28
1-(5-bromopyridin-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromopyridin-3-yl)cyclopropane-1-carbonitrile
- DA-30851
- SCHEMBL1502809
- 1-(5-bromo-pyridin-3-yl)-cyclopropanecarbonitrile
- 1-(5-bromo-3-pyridyl)cyclopropanecarbonitrile
- IQQZIJPWEAFLNT-UHFFFAOYSA-N
- 1-(5-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBONITRILE
- DTXSID80736335
- 1272357-22-8
- EN300-1894408
- CS-0079204
- MFCD21607145
-
- MDL： MFCD21607145
- Inchi： 1S/C9H7BrN2/c10-8-3-7(4-12-5-8)9(6-11)1-2-9/h3-5H,1-2H2
- InChI Key： IQQZIJPWEAFLNT-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1)C1(C#N)CC1
Computed Properties
- Exact Mass: 221.97926g/mol
- Monoisotopic Mass: 221.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 36.7Ų
1-(5-bromopyridin-3-yl)cyclopropane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM320192-100mg |
1-(5-Bromopyridin-3-yl)cyclopropanecarbonitrile |
1272357-22-8 | 95% | 100mg |
$150 | 2024-08-02 | |
| Chemenu | CM320192-250mg |
1-(5-Bromopyridin-3-yl)cyclopropanecarbonitrile |
1272357-22-8 | 95% | 250mg |
$300 | 2024-08-02 | |
| Chemenu | CM320192-1g |
1-(5-Bromopyridin-3-yl)cyclopropanecarbonitrile |
1272357-22-8 | 95% | 1g |
$750 | 2024-08-02 | |
| Alichem | A029197825-1g |
1-(5-Bromopyridin-3-yl)cyclopropanecarbonitrile |
1272357-22-8 | 97% | 1g |
$663.00 | 2022-04-03 | |
| eNovation Chemicals LLC | Y1102386-1g |
1-(5-Bromopyridin-3-yl)cyclopropane-1-carbonitrile |
1272357-22-8 | 95% | 1g |
$998 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1111248-1g |
1-(5-Bromopyridin-3-yl)cyclopropanecarbonitrile |
1272357-22-8 | 95% | 1g |
$950 | 2024-05-23 | |
| Enamine | EN300-1894408-1g |
1-(5-bromopyridin-3-yl)cyclopropane-1-carbonitrile |
1272357-22-8 | 1g |
$1142.0 | 2023-09-18 | ||
| Enamine | EN300-1894408-5g |
1-(5-bromopyridin-3-yl)cyclopropane-1-carbonitrile |
1272357-22-8 | 5g |
$3313.0 | 2023-09-18 | ||
| Enamine | EN300-1894408-10g |
1-(5-bromopyridin-3-yl)cyclopropane-1-carbonitrile |
1272357-22-8 | 10g |
$4914.0 | 2023-09-18 | ||
| Enamine | EN300-1894408-0.05g |
1-(5-bromopyridin-3-yl)cyclopropane-1-carbonitrile |
1272357-22-8 | 0.05g |
$959.0 | 2023-09-18 |
1-(5-bromopyridin-3-yl)cyclopropane-1-carbonitrile Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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